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16-Oxohexadecanoic acid itself is primarily a synthetic intermediate. Its key value in research comes from its

derivatives, which are used as specialized linkers in modern drug discovery.

Derivative Name
CAS
Number

Molecular
Formula

Key Features & Research Applications

16-Methoxy-16-
oxohexadecanoic acid
[1]

18451-
85-9 [1]

C₁₇H₃₂O₄

[1]
Also known as hexadecanedioic acid
monomethyl ester. Used in custom peptide

synthesis and pharmaceutical development [1].

16-(tert-Butoxy)-16-
oxohexadecanoic acid
[2] [3]

843666-

27-3 [2]
[3]

C₂₀H₃₈O₄

[3]

A versatile PROTAC linker and non-cleavable
ADC linker [3]. The terminal carboxylic acid
reacts with amine groups to form stable amide

bonds, while the protected hydroxyl group allows
for further derivatization [2] [3].

Synthesis Protocol

The following diagram illustrates a synthetic route for a key derivative of 16-oxohexadecanoic acid, 16-(tert-

Butoxy)-16-oxohexadecanoic acid, which is widely used as a linker in drug development:
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Synthetic workflow for 16-(tert-Butoxy)-16-oxohexadecanoic acid [3]

Detailed Procedure:

Reaction Setup: Suspend hexadecanedioic acid (4.5 g, 15.71 mmol) in toluene (28.1 mL) and heat
to reflux [3].

Reagent Addition: Slowly add N,N-dimethylformamide di-tert-butyl acetal (10.10 mL, 42.1 mmol)
dropwise over 30 minutes. Continue refluxing the mixture overnight [3].

Solvent Removal: After the reaction is complete, remove the solvent by distillation under reduced
pressure at 50°C [3].

Crude Product Isolation: Suspend the resulting crude material in a 1:1 v/v mixture of
dichloromethane (CH₂Cl₂) and ethyl acetate (EtOAc) (75 mL total). Stir for 15 minutes, then filter to

remove insoluble impurities. Wash the filter cake with additional CH₂Cl₂ (25 mL) [3].
Purification: Combine the filtrates and concentrate them under reduced pressure. Dissolve the

resulting material in a small amount of CH₂Cl₂ (6 mL), cool in an ice bath for 10 minutes, and filter.
Purify the product via fast column chromatography on silica gel, using a mixture of EtOAc and hexane

as the eluent [3].
Yield: This procedure yields the final product, 16-(tert-Butoxy)-16-oxohexadecanoic acid, as a white

to almost white powder or crystal (2.56 g, 47.6% yield) with a melting point of 60 °C [3].

Research Context and Considerations

Role as a Metabolite: The parent compound, 16-oxohexadecanoic acid, is recognized as a plant
metabolite [4]. Research into related oxylipin compounds highlights their importance as signaling

molecules that regulate plant defense pathways and the synthesis of secondary metabolites [5].
Commercial and Regulatory Note: 16-Oxohexadecanoic acid and its derivatives are intended for

research purposes only and are not for clinical use [4] [1]. One supplier also notes that the sale of
this product may be restricted due to "patent product" regulations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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